Cas no 114838-46-9 (3-(2-phenylethyl)-1-benzothiophene)

• Product Name: 3-(2-phenylethyl)-1-benzothiophene
• CAS No: 114838-46-9
• MF: C₁₆H₁₄S
• MW: 238.347362995148
• CID: 2613389
• PubChem ID: 15645535
• Update Time: 2025-04-21

3-(2-phenylethyl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 3-(2-phenylethyl)-1-benzothiophene
• DTXSID60576236
• 114838-46-9

• Inchi： 1S/C16H14S/c1-2-6-13(7-3-1)10-11-14-12-17-16-9-5-4-8-15(14)16/h1-9,12H,10-11H2
• InChI Key： XWRUHVYFDVKKGZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 238.08162162Da
• Monoisotopic Mass: 238.08162162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 28.2Ų